8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 8-bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H7BrN2O2/c1-5-2-6(10)8-11-3-7(9(13)14)12(8)4-5/h2-4H,1H3,(H,13,14)
• InChI Key: RCGYNIIKYUQZDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CN=C2C(=C1)Br)C(=O)O

Description

8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1427358-69-7) is a brominated heterocyclic building block of high importance in medicinal chemistry and drug discovery research. This compound serves as a versatile advanced intermediate for the synthesis of novel imidazo[1,2-a]pyridine derivatives. A primary research application of this scaffold is in the design and development of potent inhibitors, particularly in oncology. Derivatives of this core structure are being actively investigated as selective PI3Kα inhibitors . The PI3Kα pathway is frequently dysregulated in many cancers, making it a critical therapeutic target . Furthermore, this chemical serves as a precursor in the synthesis of phosphonocarboxylate analogs that act as inhibitors of Rab geranylgeranyl transferase (RGGT) . Inhibiting RGGT disrupts the prenylation of Rab GTPases, which are essential proteins in cellular vesicle trafficking, presenting another promising strategy for cancer therapy . The molecular formula is C 9 H 7 BrN 2 O 2 with a molecular weight of 255.07 g/mol . The presence of both a bromine substituent and a carboxylic acid functional group on the imidazo[1,2-a]pyridine core allows for further functionalization via cross-coupling reactions (e.g., Suzuki reactions) and amidation chemistry, facilitating rapid exploration of structure-activity relationships (SAR) . This product is intended for Research Use Only and is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Microwave-Assisted Synthesis of Imidazo[1,2-a]pyridine Derivatives

A novel and efficient method utilizes microwave-assisted organic synthesis (MAOS) to prepare disubstituted imidazo[1,2-a]pyridines, which can be adapted for 8-bromo-6-methylimidazo[1,2-a]pyridine derivatives. The general reaction involves:

• Starting materials: 2-aminopyridines (various substituted) and ethyl 2-chloroacetoacetate.
• Reaction conditions: Ethanol solvent, microwave heating at 120 °C for 20 minutes.
• Outcome: Formation of imidazo[1,2-a]pyridine esters with yields ranging from 56% to 73% depending on substituents.

This method is notable for its rapid reaction time and good yields, making it suitable for synthesizing brominated derivatives by choosing appropriate 2-aminopyridine precursors with bromo substituents.

Electrophilic Bromination and Cyclization Route

Another well-documented approach involves:

• Bromination of 2-aminopyridine derivatives using N-bromosuccinimide (NBS) in DMF to produce 2-amino-3-bromopyridine intermediates.
• Cyclization of these brominated aminopyridines with ethyl 3-bromopyruvate in ethanol at 80 °C for 4 hours to yield ethyl 8-bromoimidazo[1,2-a]pyridine-2-carboxylate derivatives.
• Subsequent hydrolysis of the ester with sodium hydroxide (NaOH) to afford the corresponding 8-bromoimidazo[1,2-a]pyridine-3-carboxylic acids.

This method provides high yields (e.g., 83.3% for ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate) and is scalable. The key intermediate ethyl ester can be purified by trituration with acetone.

Classical Condensation and Hydrolysis Method

A classical synthetic route involves:

• Condensation of 2-aminopyridine with β-ketoesters such as ethyl-3-oxo-pentanoate in ethanol under reflux at 80 °C for 30 minutes to 1 hour.
• The reaction mixture is then neutralized with sodium carbonate solution, extracted, and purified by flash chromatography to isolate ethyl imidazo[1,2-a]pyridine-3-carboxylate derivatives.
• Hydrolysis of the ester to the corresponding carboxylic acid is performed by refluxing with 1 N hydrochloric acid until pH ~4, followed by filtration and drying.

Yields for this method vary between 15% to 90% depending on substituents and precise reaction conditions. This approach is widely used for preparing various substituted imidazo[1,2-a]pyridine carboxylic acids, including 6-methyl and 8-bromo derivatives.

• Summary Table of Key Preparation Methods

Step	Method/Conditions	Starting Materials	Yield (%)	Notes
Microwave-assisted synthesis	120 °C, 20 min, EtOH, microwave heating	2-Aminopyridine + ethyl 2-chloroacetoacetate	56–73	Rapid, efficient, suitable for bromo derivatives
Electrophilic bromination + cyclization	NBS in DMF; cyclization with ethyl 3-bromopyruvate at 80 °C, 4 h	2-Aminopyridine → 2-amino-3-bromopyridine + ethyl 3-bromopyruvate	83.3 (ester)	High yield, scalable, ester hydrolysis to acid
Classical condensation + hydrolysis	Reflux 80 °C, EtOH, Na2CO3 neutralization; acid hydrolysis with 1 N HCl	2-Aminopyridine + ethyl-3-oxo-pentanoate	15–90	Widely used, variable yield depending on substituents

• Detailed Research Findings

• The microwave-assisted method significantly reduces reaction time from hours to minutes while maintaining good yields, demonstrating the advantage of MAOS in heterocyclic synthesis.
• The electrophilic bromination using NBS is highly selective for the 8-position of the imidazo[1,2-a]pyridine ring when starting from 2-aminopyridine derivatives, facilitating the introduction of the bromine substituent essential for further functionalization.
• Hydrolysis of ethyl esters to carboxylic acids proceeds smoothly under mild basic or acidic conditions, with yields up to 90%, enabling access to the target acid compound with high purity and yield.
• Purification techniques such as flash chromatography and trituration with acetone are effective for isolating intermediates and final products with good purity.

• Conclusion

The preparation of 8-bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid is well established through several synthetic routes. Microwave-assisted synthesis offers rapid and efficient access to the imidazo[1,2-a]pyridine scaffold, while electrophilic bromination followed by cyclization and ester hydrolysis provides a high-yielding and scalable method. Classical condensation methods remain useful for diverse substitutions. The choice of method depends on available starting materials, desired scale, and equipment.

Chemical Reactions Analysis

Types of Reactions: 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under appropriate conditions to achieve substitution.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylated derivatives, while substitution reactions can produce a variety of substituted imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a precursor for various functionalized derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug discovery and development, particularly for targeting specific biological pathways.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid involves its interaction with specific molecular targets. The bromine atom and carboxylic acid group play crucial roles in binding to target proteins or enzymes, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs differ in substituent positions (e.g., bromo, chloro, methyl) and their impact on molecular properties:

Table 1: Structural and Physicochemical Comparison

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Solubility	Key Evidence
8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid*	8-Br, 6-Me	C₉H₇BrN₂O₂	257.07 (calculated)	Not reported	Inferred
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid	6-Br	C₈H₅BrN₂O₂	241.04	Not reported
6-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid hydrate	6-Cl	C₈H₅ClN₂O₂	196.59	Slightly soluble
6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid	6-Me, 2-Ph	C₁₅H₁₂N₂O₂	252.27	Not reported
8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid	8-Br, 6-Cl, 2-COOH	C₈H₄BrClN₂O₂	275.49	Not reported

*Calculated molecular weight based on substituents.

Key Observations :

• Electron-withdrawing vs.
• Positional effects : Bromine at position 8 (vs. 6) may alter electronic distribution, influencing reactivity in cross-coupling reactions .

Table 2: Reactivity in Palladium-Catalyzed Decarboxylative Coupling

Compound	Substituents	Yield (%)	Notes	Evidence
Imidazo[1,2-a]pyridine-3-carboxylic acid	None (parent)	85–96	High efficiency under Pd catalysis
6-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid	6-F	Lower	Reduced reactivity due to electron-withdrawing effects
2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid	2-Me	Good	Moderate steric hindrance

• Target compound : The 8-Br and 6-Me substituents may sterically hinder coupling reactions or alter electronic effects, though specific data are lacking. Bromine’s electron-withdrawing nature could deactivate the ring, requiring optimized conditions .

Biological Activity

8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound belonging to the imidazo[1,2-a]pyridine family. Its unique structure, characterized by a bromine atom at the 8-position and a carboxylic acid group at the 3-position, endows it with significant biological activity. This article explores its synthesis, biological interactions, and potential applications in medicinal chemistry.

Synthesis

The synthesis of 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid typically involves multi-step reactions starting from simpler imidazo[1,2-a]pyridine derivatives. The introduction of the bromine atom and the carboxylic acid group are critical steps that influence the compound's biological properties.

Research indicates that the biological activity of 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid is primarily attributed to its ability to interact with various biological targets. For instance, studies have shown that it acts as an inhibitor of protein geranylgeranylation, specifically targeting Rab geranylgeranyl transferase (RGGT). This inhibition disrupts prenylation processes crucial for cell signaling and proliferation in cancer cells such as HeLa cells .

Cytotoxicity Studies

A series of cytotoxicity assays have been performed to evaluate the effectiveness of this compound against different cancer cell lines. The half-maximal inhibitory concentration (IC50) values obtained from these studies indicate significant cytotoxic effects at varying concentrations:

Compound	Cell Line	IC50 (μM)
8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid	HeLa	<150
Other derivatives	HeLa	386 - 735

The data suggests that some derivatives exhibit higher cytotoxicity compared to others, which may be linked to structural modifications at the C6 position of the imidazo ring .

Structure–Activity Relationship (SAR)

The SAR analysis reveals that modifications at specific positions on the imidazo ring can significantly impact biological activity. The presence of bulky or electron-withdrawing groups at the C6 position enhances the inhibitory effects against RGGT and correlates with increased cytotoxicity .

Case Studies

Several studies have highlighted the potential applications of 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid in cancer therapy:

• HeLa Cell Line Studies : Inhibition of RGGT led to reduced cell viability in HeLa cells, demonstrating its potential as an anti-cancer agent.
• Comparative Analysis : When compared to structurally similar compounds such as 8-Bromo-6-fluoro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid and 6-Bromo-8-methylimidazo[1,2-a]pyridine, distinct differences in biological activity were observed due to variations in substituent properties .